molecular formula C8H11N5 B13238957 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine CAS No. 1006464-13-6

1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine

Cat. No.: B13238957
CAS No.: 1006464-13-6
M. Wt: 177.21 g/mol
InChI Key: FAQUMSXOXGLUNI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine (molecular formula: C₈H₁₁N₅) is a bicyclic pyrazole derivative featuring two methyl-substituted pyrazole rings linked via a C–C bond. The compound’s structure includes a primary amine group at the 4-position of one pyrazole ring and a methyl group at the 1-position of both rings. Key physicochemical properties include a molecular weight of 177.21 g/mol and a dihydrochloride salt form (CID 19621281) with enhanced solubility . The SMILES notation (CN1C=C(C=N1)C2=NN(C=C2N)C) and InChIKey (FAQUMSXOXGLUNI-UHFFFAOYSA-N) confirm its stereochemical uniqueness .

Properties

CAS No.

1006464-13-6

Molecular Formula

C8H11N5

Molecular Weight

177.21 g/mol

IUPAC Name

1-methyl-3-(1-methylpyrazol-4-yl)pyrazol-4-amine

InChI

InChI=1S/C8H11N5/c1-12-4-6(3-10-12)8-7(9)5-13(2)11-8/h3-5H,9H2,1-2H3

InChI Key

FAQUMSXOXGLUNI-UHFFFAOYSA-N

Canonical SMILES

CN1C=C(C=N1)C2=NN(C=C2N)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine typically involves the reaction of hydrazines with 1,3-diketones or their equivalents. One common method includes the cyclocondensation of 1-methyl-1H-pyrazole-4-carboxylic acid with hydrazine hydrate under reflux conditions . The reaction is usually carried out in a solvent such as ethanol or methanol, and the product is purified by recrystallization or column chromatography.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. The reaction conditions are carefully controlled to maximize efficiency and minimize waste.

Chemical Reactions Analysis

Types of Reactions

1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using agents like hydrogen peroxide or potassium permanganate.

    Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride.

    Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the nitrogen atoms.

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

    Reduction: Sodium borohydride in methanol or ethanol.

    Substitution: Alkyl halides or acyl chlorides in the presence of a base like triethylamine.

Major Products Formed

    Oxidation: Oxidized derivatives of the pyrazole ring.

    Reduction: Reduced forms of the compound, often leading to the formation of hydrazine derivatives.

    Substitution: Substituted pyrazole derivatives with various functional groups.

Scientific Research Applications

1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine has several applications in scientific research:

    Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

    Biology: Investigated for its potential as an enzyme inhibitor or receptor ligand.

    Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

    Industry: Utilized in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit the activity of certain kinases or interact with G-protein coupled receptors, affecting various cellular pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional nuances of 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine can be contextualized against the following categories of analogous pyrazole derivatives:

Positional Isomerism

  • 1-Methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-5-amine (): This positional isomer features an amine group at the 5-position instead of the 4-position. For instance, 5-amine derivatives are often prioritized in antimycobacterial hybrids due to enhanced binding interactions .

Substituent Variants

Compound Name Substituents Molecular Formula Key Properties/Activities Evidence Source
1-[(1-Ethyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-4-amine Ethyl group at pyrazole 1-position C₉H₁₂ClN₅ Altered lipophilicity; potential herbicide
1-Methyl-3-(trifluoromethyl)-1H-pyrazol-4-amine Trifluoromethyl at pyrazole 3-position C₄H₄F₃N₃ Enhanced metabolic stability; fungicidal activity
5-Phenyl-3-(trifluoromethyl)-1H-pyrazol-4-amine Phenyl and trifluoromethyl groups C₁₀H₇F₃N₃ Antimycobacterial activity; low cytotoxicity
  • Ethyl vs. Methyl Groups : Ethyl-substituted analogs (e.g., ) exhibit increased steric bulk, which may reduce binding affinity but improve pharmacokinetic profiles.
  • Trifluoromethyl Groups : Derivatives with CF₃ (e.g., ) demonstrate higher electronegativity and resistance to oxidative degradation, making them prevalent in agrochemicals .

Heterocyclic Hybrids

  • N-(5-Chloro-4-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl)thiazol-2-amine (): This pyrimidine–pyrazole hybrid showed CDK2 inhibitory activity (IC₅₀ = 23 nM) due to optimized hydrogen bonding with kinase domains. The pyrimidine core enhances π–π stacking compared to the all-pyrazole scaffold of the target compound .

Biological Activity

1-Methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine is a compound of significant interest in medicinal chemistry, particularly for its potential biological activities. This article explores its synthesis, biological evaluations, and mechanisms of action, highlighting its implications in cancer treatment and other therapeutic areas.

  • Molecular Formula : C₉H₁₀N₄
  • Molecular Weight : 190.20 g/mol
  • CAS Number : 1249535-11-2

Synthesis

The synthesis of 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine typically involves multi-step reactions that incorporate pyrazole derivatives. The synthetic pathways may vary, but they often include the formation of intermediates from readily available pyrazole compounds.

Anticancer Properties

Recent studies have demonstrated that compounds containing pyrazole scaffolds exhibit significant anticancer activity. For example, derivatives similar to 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine have been shown to inhibit the growth of various cancer cell lines, including breast cancer (MDA-MB-231) and liver cancer (HepG2) cells.

Key Findings :

  • Apoptosis Induction : Compounds related to this structure have been reported to enhance caspase activity, indicating the induction of apoptosis in cancer cells at concentrations as low as 1.0 μM .
  • Cell Cycle Arrest : These compounds can cause cell cycle arrest at different phases, primarily S and G2/M phases, which is crucial for halting tumor progression .

Mechanistic Insights

The mechanism of action for these pyrazole derivatives often involves:

  • Microtubule Destabilization : Some studies have indicated that these compounds can disrupt microtubule assembly, leading to cell death .
  • CDK Inhibition : Certain derivatives have shown potent inhibition of cyclin-dependent kinases (CDKs), which are essential for cell cycle regulation .

Data Table: Biological Activity Overview

Activity Type Concentration (μM) Effect Observed
Apoptosis Induction1.0Enhanced caspase activity (1.33–1.57x)
Cell Cycle Arrest2.5 - 10Arrest at S and G2/M phases
Microtubule Assembly20.040.76–52.03% inhibition
CDK Inhibition<0.01Selective inhibition

Case Studies

Several case studies have highlighted the effectiveness of pyrazole derivatives in clinical settings:

  • Case Study on Breast Cancer : A derivative was tested against MDA-MB-231 cells, showing significant apoptosis and cell cycle arrest at low concentrations.
  • In Vivo Studies : Animal models treated with similar compounds exhibited reduced tumor sizes and improved survival rates compared to controls .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.